N-(2-(3-(isobutylsulfonyl)azetidin-1-yl)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[3-(2-methylpropylsulfonyl)azetidin-1-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C16H22N2O4S/c1-12(2)11-23(21,22)14-9-18(10-14)15(19)8-17-16(20)13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3,(H,17,20)
• InChI Key: OECMVIUFOCMKKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

Azetidinones, also known as beta-lactams, are a class of compounds that have a four-membered cyclic amide. They are structurally similar to beta-lactam antibiotics like penicillins and cephalosporins. Benzamides are a class of compounds containing a benzene ring attached to an amide group. They have various applications in medicinal chemistry.

Synthesis Analysis

Azetidinones can be synthesized through various methods. One such method involves the use of molecular iodine under microwave irradiation. The synthesis process can be influenced by various substituents at the N-1 and C-4 positions of the azetidinone ring.

Molecular Structure Analysis

The molecular structure of azetidinones and benzamides can vary greatly depending on the substituents attached to the ring. The presence of different substituents can significantly influence the properties and reactivity of these compounds.

Chemical Reactions Analysis

Azetidinones can undergo various chemical reactions due to the presence of the reactive beta-lactam ring. They can react with nucleophiles, leading to ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of azetidinones and benzamides can be influenced by the nature and position of the substituents on the ring. These properties can include solubility, stability, and reactivity.

Scientific Research Applications

Synthetic Chemistry and Green Synthesis

. This green and practical method allows for the rapid preparation of diverse 2-azetidinones with various substituents at N-1 and C-4 positions. Notably, the C-4 substituent does not significantly affect the reaction yield or rate. Researchers have also successfully synthesized optically pure 3-pyrrole-substituted 2-azetidinones using this methodology.

Mechanism of Action

The mechanism of action of azetidinones and benzamides can vary greatly depending on their structure and the specific biological target. For example, beta-lactam antibiotics work by inhibiting bacterial cell wall synthesis.

Safety and Hazards

The safety and hazards associated with azetidinones and benzamides can vary greatly depending on their specific structure. Some may be safe for use in humans, while others may be toxic or have other adverse effects.

Future Directions

Future research in this area could involve the synthesis and characterization of new azetidinone and benzamide derivatives, with the aim of discovering compounds with improved properties or novel biological activities.